Cas no 179411-51-9 (N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine)

• Product Name: N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine
• CAS No: 179411-51-9
• CID: 4616897
• Update Time: 2025-05-30

N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine Chemical and Physical Properties

Names and Identifiers

• N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine

• Inchi： InChI=1S/C19H24FNOSi/c1-19(2,3)23(4,5)22-18-12-6-15(7-13-18)14-21-17-10-8-16(20)9-11-17/h6-14H,1-5H3/b21-14+
• InChI Key： ZNTNRBRHDPBAPK-KGENOOAVSA-N
• SMILES： CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)/C=N/C2=CC=C(C=C2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Additional information on N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine

N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine (CAS No. 179411-51-9): A Comprehensive Overview

N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine (CAS No. 179411-51-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of anilines and silyl ethers, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine is characterized by the presence of a fluoro-substituted benzene ring and a silyl ether group. These functional groups contribute to the compound's unique chemical properties and reactivity, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory activity, N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine has shown potential as an antitumor agent. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are often dysregulated in cancer cells.

The synthetic route to N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine is well-documented in the literature. One common approach involves the reaction of 4-fluoroaniline with a silyl ether derivative under carefully controlled conditions. This multi-step synthesis requires precise control over reaction parameters such as temperature, pressure, and solvent choice to ensure high yield and purity of the final product.

The physicochemical properties of N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine have been extensively studied. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine are promising. Ongoing research aims to optimize its pharmacological properties and explore its potential applications in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic options for various diseases.

In conclusion, N-4-(1,1-Dimethylethyl)dimethylsilyloxyphenylmethylene-4-fluorobenzenamine (CAS No. 179411-51-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.